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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B1580883 Get Quote

Disperse Orange 44, with the CAS number 12223-26-6, is a monoazo disperse dye used in

the textile industry for coloring synthetic fibers such as polyester.[1][2] Due to its potential for

human exposure through contact with dyed textiles, understanding its toxicological profile is

crucial for risk assessment. This technical guide provides a summary of the available

toxicological data for Disperse Orange 44, including its potential for skin sensitization and

genotoxicity. In areas where specific data for Disperse Orange 44 is lacking, information on its

potential metabolite, 2-chloro-4-nitroaniline, is provided to offer insights into its possible

toxicological properties.

Acute Toxicity
Specific quantitative acute toxicity data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration) values for Disperse Orange 44, are not readily available in the public

domain. General statements suggest it is of low toxicity, though it may cause skin and eye

irritation.[1]

For one of its potential metabolites, 2-chloro-4-nitroaniline, the following data is available:

Oral Toxicity: It is classified as harmful if swallowed.[3]

Dermal and Inhalation Toxicity: It is considered toxic by ingestion and inhalation.[4]
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No specific repeated dose toxicity studies, which would provide a No Observed Adverse Effect

Level (NOAEL) or Lowest Observed Adverse Effect Level (LOAEL), were found for Disperse
Orange 44.

Skin Sensitization
Disperse Orange 44 is recognized as a skin sensitizer. The primary hazard associated with

this dye is allergic contact dermatitis.

Test Type Species Result Reference

Guinea Pig

Maximization Test

(GPMT)

Guinea Pig Data not available

Local Lymph Node

Assay (LLNA)
Mouse Data not available

Human Patch Test

Data
Human Skin sensitizer

Data inferred from

studies on disperse

dyes

Genotoxicity
There is limited direct evidence on the genotoxicity of Disperse Orange 44. However, studies

on similar azo dyes and their metabolites suggest a potential for genotoxic activity. Azo dyes

can be metabolized to aromatic amines, some of which are known mutagens.
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Assay Test System
Metabolic

Activation

Result for

Related

Compounds/Me

tabolites

Reference

Ames Test

(Bacterial

Reverse

Mutation Assay)

Salmonella

typhimurium

With and without

S9

Data not

available for

Disperse Orange

44. 2-chloro-4-

nitroaniline was

not mutagenic in

an in vivo

micronucleus

assay.[5]

In Vitro

Chromosomal

Aberration Assay

Chinese Hamster

Ovary (CHO)

cells

With and without

S9

Data not

available for

Disperse Orange

44.

In Vivo

Micronucleus

Assay

Mouse bone

marrow
N/A

Data not

available for

Disperse Orange

44.

Carcinogenicity
No long-term carcinogenicity bioassays on Disperse Orange 44 were found. The

carcinogenicity of its potential metabolite, 2-chloro-4-nitroaniline, has not been fully elucidated.

Reproductive and Developmental Toxicity
There is no available data on the reproductive or developmental toxicity of Disperse Orange
44.

Toxicokinetics (Absorption, Distribution,
Metabolism, and Excretion)
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Specific toxicokinetic studies on Disperse Orange 44 are not available. As an azo dye, it is

plausible that it can be metabolized via azo reduction by intestinal microflora or skin bacteria to

its constituent aromatic amines. One of the potential metabolites of Disperse Orange 44 is 2-

chloro-4-nitroaniline. Studies on this metabolite indicate that it can be absorbed, metabolized

(for example, through hydrolytic cleavage of amide bonds if it were part of a larger molecule),

and excreted.[6]

Experimental Protocols
Detailed experimental protocols for studies conducted specifically on Disperse Orange 44 are

not available. The following are generalized protocols for the key toxicological assays

mentioned.

Ames Test (Bacterial Reverse Mutation Assay) - General
Protocol
The Ames test is a widely used method to assess the mutagenic potential of a chemical. It

utilizes several strains of Salmonella typhimurium that have mutations in the genes involved in

histidine synthesis, rendering them unable to grow in a histidine-free medium.

Preparation

Exposure
Observation

Test Compound
(Disperse Orange 44) Plate with S9

Plate without S9

S9 Mix
(Metabolic Activation)

S. typhimurium
strains

Incubate
(37°C, 48-72h)

Count Revertant
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Click to download full resolution via product page

Ames Test Workflow

In Vivo Micronucleus Assay - General Protocol
The in vivo micronucleus assay is used to detect the damage induced by a test substance to

the chromosomes or the mitotic apparatus of erythroblasts in the bone marrow of animals,

usually rodents.

Treatment Phase Sampling & Preparation
Analysis Phase

Rodents
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Administer Test
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Click to download full resolution via product page

In Vivo Micronucleus Assay Workflow

Skin Sensitization: Guinea Pig Maximization Test
(GPMT) - General Protocol
The GPMT is an in vivo method to assess the skin sensitization potential of a substance.
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Guinea Pig Maximization Test (GPMT) Workflow
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Signaling Pathways
Due to the limited data, specific signaling pathways for Disperse Orange 44 toxicity cannot be

definitively outlined. However, for skin sensitization, the general pathway involves the dye

acting as a hapten.
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General Skin Sensitization Pathway
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Conclusion
The available toxicological data for Disperse Orange 44 is limited, with the most definitive

information relating to its potential as a skin sensitizer. Significant data gaps exist for acute and

repeated dose toxicity, genotoxicity, carcinogenicity, and reproductive/developmental toxicity.

While information on the potential metabolite 2-chloro-4-nitroaniline provides some insight, it is

not a substitute for direct testing of the parent compound. Further research is required to fully

characterize the toxicological profile of Disperse Orange 44 and to conduct a comprehensive

risk assessment. Researchers and drug development professionals should exercise caution

and consider the potential for skin sensitization and possible genotoxicity when handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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